![molecular formula C7H4BrClO2 B2412341 2-Bromo-6-chloro-4-hydroxybenzaldehyde CAS No. 1629141-16-7](/img/structure/B2412341.png)
2-Bromo-6-chloro-4-hydroxybenzaldehyde
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Overview
Description
“2-Bromo-6-chloro-4-hydroxybenzaldehyde” is a chemical compound with the CAS Number: 1629141-16-7 . It has a molecular weight of 235.46 . This compound is a type of substituted salicylaldehyde .
Synthesis Analysis
The synthesis of similar compounds, such as 4-bromobenzaldehyde, involves a two-step process starting from 4-bromotoluene . In the first step, two bromine atoms are added to the methyl group of 4-bromotoluene by free radical bromination to form 4-bromobenzal bromide . In the second step, the dibrominated methyl group is hydrolyzed with calcium carbonate, then steam distilled to collect 4-bromobenzaldehyde .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H4BrClO2/c8-6-1-4(11)2-7(9)5(6)3-10/h1-3,11H
. This indicates the molecular structure of the compound.
Chemical Reactions Analysis
The bromoaryl group of similar compounds like 4-bromobenzaldehyde may be coupled with trimethylsilylacetylene in a Sonogashira coupling to form 4-((trimethylsilyl)ethynyl)benzaldehyde, followed by removal of the trimethylsilyl group with base to form 4-ethynylbenzaldehyde .
Physical And Chemical Properties Analysis
It is typically stored in an inert atmosphere at 2-8°C . The physical form of this compound is solid .
Scientific Research Applications
Transformation in Anaerobic Environments
Metabolically stable anaerobic bacterial cultures have been studied for their ability to transform various halogenated aromatic aldehydes, including compounds similar to 2-Bromo-6-chloro-4-hydroxybenzaldehyde. These studies demonstrate the synthesis of corresponding carboxylic acids and the partial reduction of the aldehyde to a hydroxymethyl group, highlighting the potential environmental transformations of such compounds (Neilson et al., 1988).
Synthesis and Characterization in Chemistry
The synthesis of novel compounds from precursors, including this compound and related structures, has been explored. These syntheses lead to the development of new molecules with potential applications in various fields, including medicinal chemistry and materials science (Cheng De-ju, 2015).
Crystal Structure Analysis
Studies have been conducted on the crystal structures of compounds derived from this compound, providing insights into the molecular configurations and intermolecular interactions of these compounds. Such information is crucial for understanding the properties and potential applications of these materials (Xiao-ling Wang et al., 2011).
Analytical Chemistry Applications
The compound and its derivatives have been studied in the context of analytical chemistry, particularly in gas chromatography. These studies contribute to the understanding of the separation and determination of complex mixtures, which is essential in various analytical applications (Shi Jie, 2000).
Medicinal Chemistry and Drug Design
Synthesis of benzamide derivatives using precursors like this compound has been explored for the development of novel drugs, particularly in the context of designing CCR5 antagonists. Such research contributes to the field of medicinal chemistry and the development of new therapeutic agents (Cheng De-ju, 2014).
Environmental and Marine Chemistry
Research into the biosynthesis of 4-hydroxybenzaldehyde and 3-Bromo-4-hydroxybenzaldehyde, which are structurally related to this compound, in marine algae demonstrates the environmental relevance and the role of these compounds in natural processes (Manley & Chapman, 1979).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
2-Bromo-6-chloro-4-hydroxybenzaldehyde is a versatile organic building block. Its structure contains bromine, aldehyde, and phenolic hydroxyl groups, all of which can be enhanced or replaced by other functional groups . .
Mode of Action
Based on its structural similarity to other benzylic compounds, it may undergo reactions at the benzylic position . For instance, secondary and tertiary benzylic halides typically react via an SN1 pathway, via the resonance-stabilized carbocation .
Biochemical Pathways
Given its structural features, it could potentially be involved in various organic synthesis processes and pharmaceutical research and development processes .
Result of Action
It is primarily used as an intermediate in the synthesis of physiologically active compounds in medicine or pesticides . Therefore, its effects would largely depend on the specific compounds it is used to synthesize.
properties
IUPAC Name |
2-bromo-6-chloro-4-hydroxybenzaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrClO2/c8-6-1-4(11)2-7(9)5(6)3-10/h1-3,11H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPKICZQMPQYKOU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)C=O)Br)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrClO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.46 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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